![molecular formula C19H14N2O2S B3567062 N-(5-benzyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide](/img/structure/B3567062.png)
N-(5-benzyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide
Overview
Description
N-(5-benzyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide, also known as BFTC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BFTC belongs to the family of benzofuran compounds that have been found to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-(5-benzyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This compound has also been found to inhibit the replication of certain viruses by interfering with their replication cycle.
Biochemical and Physiological Effects:
This compound has been found to possess a wide range of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and inhibit the replication of certain viruses. This compound has also been found to possess neuroprotective effects by preventing the death of neurons in the brain.
Advantages and Limitations for Lab Experiments
N-(5-benzyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide has several advantages for lab experiments. It is easy to synthesize and purify, and it is relatively stable under normal laboratory conditions. However, this compound has some limitations for lab experiments. It is not very water-soluble, which can make it difficult to administer in certain experiments. It also has a relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of N-(5-benzyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and viral infections. Another area of interest is the study of this compound's neuroprotective effects and its potential use in the treatment of neurological disorders. Further research is also needed to fully understand the mechanism of action of this compound and its long-term effects on the body.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been found to possess anticancer, antiviral, and antimicrobial activities, and it has also been found to possess neuroprotective effects. This compound has several advantages for lab experiments, but it also has some limitations. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
N-(5-benzyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to possess anticancer, antiviral, and antimicrobial activities. This compound has also been found to be effective in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
N-(5-benzyl-1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14N2O2S/c22-18(17-11-14-8-4-5-9-16(14)23-17)21-19-20-12-15(24-19)10-13-6-2-1-3-7-13/h1-9,11-12H,10H2,(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILMWAMBBNMSXSF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=CN=C(S2)NC(=O)C3=CC4=CC=CC=C4O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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